Cas no 106898-35-5 ({3,5-bis(trifluoromethyl)phenylmethyl}hydrazine)

{3,5-Bis(trifluoromethyl)phenylmethyl}hydrazine is a specialized hydrazine derivative featuring a phenylmethyl group substituted with two trifluoromethyl groups at the 3 and 5 positions. This structural motif imparts unique electronic and steric properties, making it valuable in synthetic chemistry, particularly in the preparation of heterocyclic compounds and as a building block for pharmaceuticals and agrochemicals. The trifluoromethyl groups enhance lipophilicity and metabolic stability, while the hydrazine functionality allows for versatile reactivity, including condensation and cyclization reactions. Its high purity and well-defined structure ensure consistent performance in demanding applications. Suitable for use under inert conditions, it is commonly employed in research and industrial-scale synthesis.
{3,5-bis(trifluoromethyl)phenylmethyl}hydrazine structure
106898-35-5 structure
Product Name:{3,5-bis(trifluoromethyl)phenylmethyl}hydrazine
CAS No:106898-35-5
MF:C9H8F6N2
MW:258.163642883301
MDL:MFCD07786458
CID:127371
PubChem ID:79021279
Update Time:2025-05-27

{3,5-bis(trifluoromethyl)phenylmethyl}hydrazine Chemical and Physical Properties

Names and Identifiers

    • Hydrazine,[[3,5-bis(trifluoromethyl)phenyl]methyl]-
    • 3,5-Ditrifluoromethyl-benzyl-hydrazine
    • [3,5-bis(trifluoromethyl)phenyl]methylhydrazine
    • {3,5-bis(trifluoromethyl)phenylmethyl}hydrazine
    • DTXSID701230778
    • SKCQHPUOBZJWOY-UHFFFAOYSA-N
    • [[3,5-Bis(trifluoromethyl)phenyl]methyl]hydrazine
    • AKOS017559351
    • 106898-35-5
    • EN300-1933540
    • SCHEMBL2025172
    • {[3,5-BIS(TRIFLUOROMETHYL)PHENYL]METHYL}HYDRAZINE
    • MDL: MFCD07786458
    • Inchi: 1S/C9H8F6N2/c10-8(11,12)6-1-5(4-17-16)2-7(3-6)9(13,14)15/h1-3,17H,4,16H2
    • InChI Key: SKCQHPUOBZJWOY-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(F)(F)F)C=C(CNN)C=1)(F)F

Computed Properties

  • Exact Mass: 258.05916724g/mol
  • Monoisotopic Mass: 258.05916724g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38Ų

{3,5-bis(trifluoromethyl)phenylmethyl}hydrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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